8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine

• Molecular Formula: C14H10N4S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: 11-(3-methylphenyl)-12-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,10-pentaene
• InChI: InChI=1S/C14H10N4S/c1-9-3-2-4-10(5-9)12-6-11-13(19-12)14-17-16-8-18(14)7-15-11/h2-8H,1H3
• InChI Key: RRYUTWLDHSUHAG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=CC3=C(S2)C4=NN=CN4C=N3
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC3=C(S2)C4=NN=CN4C=N3

Description

8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine (MPTP) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. MPTP is a novel compound that possesses unique properties that make it a promising candidate for various research applications. In

Mechanism of Action

8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine is known to inhibit the activity of cyclin-dependent kinase 2 (CDK2). CDK2 is a protein kinase that plays a crucial role in cell cycle regulation. Inhibition of CDK2 activity by 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine has been shown to exhibit potent anticancer activity in various cancer cell lines. It induces cell cycle arrest and apoptosis in cancer cells by inhibiting CDK2 activity. 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine has also been shown to possess antibacterial and antifungal properties. Additionally, 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine has been reported to exhibit neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine is a novel compound that possesses unique properties that make it a promising candidate for various research applications. Its potent anticancer activity, antibacterial and antifungal properties, and neuroprotective effects make it an attractive compound for further research. However, the limitations of 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine. One potential direction is to explore the use of 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine as a fluorescent probe for the detection of DNA. Another direction is to investigate the potential use of 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine in combination with other anticancer drugs to enhance its efficacy. Additionally, further research is needed to explore the potential neuroprotective effects of 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine in human clinical trials.
Conclusion:
In conclusion, 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine is a promising compound that possesses unique properties that make it an attractive candidate for various research applications. Its potent anticancer activity, antibacterial and antifungal properties, and neuroprotective effects make it a valuable compound for further research. However, further research is needed to explore its potential toxicity and to investigate its use in human clinical trials.

Synthesis Methods

The synthesis of 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine involves the reaction of 3-methylphenyl isothiocyanate with 6-amino-2-thiouracil in the presence of a catalyst. The reaction yields 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine as a yellow solid. The purity of 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, neurological disorders, and infectious diseases. 8-(3-Methylphenyl)thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidine has also been used as a fluorescent probe for the detection of DNA.